2-(Ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-(N-ethylanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H17NO3S/c1-3-17(13-7-5-4-6-8-13)15(18)11-20-16(19)14-10-9-12(2)21-14/h4-10H,3,11H2,1-2H3
• InChI Key: PFTKVNHUBQPJLT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)COC(=O)C2=CC=C(S2)C
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

“2-(Ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate” is a complex organic compound. It contains a thiophene ring, which is a five-membered heterocyclic compound with one sulfur atom. Thiophene derivatives have been found to have a variety of properties and applications, including use in industrial chemistry and material science as corrosion inhibitors. They also play a significant role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions, such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. This results in the formation of aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “2-(Ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate” would be complex due to the presence of multiple functional groups. The compound would contain a thiophene ring, an ethyl(phenyl)amino group, an oxoethyl group, and a carboxylate group.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, a new [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation (MW) were disclosed to provide 2,3,5-trisubstituted thiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(Ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate” would be influenced by its molecular structure. Thiophene itself has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

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Synthetic Chemistry and Cyclization Reactions

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Chemical Synthesis and Intermediates

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Mechanism of Action

The mechanism of action of “2-(Ethyl(phenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate” would depend on its intended use. For example, some thiophene derivatives are known to exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to be a topic of interest for researchers due to their wide range of potential applications. Future research may focus on developing new synthesis methods, exploring additional applications, and improving our understanding of the properties and mechanisms of action of these compounds.